Cas no 176022-47-2 ((S)-(4-Chlorophenyl)(pyridin-2-yl)methanol)

• Product Name: (S)-(4-Chlorophenyl)(pyridin-2-yl)methanol
• CAS No: 176022-47-2
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD14636162
• CID: 66044
• PubChem ID: 11020392
• Update Time: 2025-04-18

(S)-(4-Chlorophenyl)(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (S)-(4-Chlorophenyl)(pyridin-2-yl)methanol
• (s)-4-Chorophenyl(pyridin-2-yl)methanol
• (S)-4-chlorophenyl(pyridin-2-yl)methanol
• (S)-p-chlorophenyl-2-pyridyl methanol
• AC-6930
• AK-60135
• ANW-58007
• CTK0G9336
• I14-13986
• KB-210533
• (S)-alpha-(4-chlorophenyl)pyridine-2-methanol
• (S)-(4-chlorophenyl)(pyridine-2yl)Methanol (S forM)
• SCHEMBL21246926
• (s)-(4-chlorophenyl)-(pyridin-2-yl)methanol
• A5YAR7TN78
• 2-PYRIDINEMETHANOL, .ALPHA.-(4-CHLOROPHENYL)-, (.ALPHA.S)-
• AKOS015901645
• 2-Pyridinemethanol, alpha-(4-chlorophenyl)-, (alphaS)-
• AS-76620
• CS-0155859
• (S)-(4-chlorophenyl)pyridin-2-ylmethanol
• A911625
• DTXSID70452173
• 176022-47-2
• (S)-(4-chlorophenyl)-pyridin-2-ylmethanol

• MDL： MFCD14636162
• Inchi： 1S/C12H10ClNO/c13-10-6-4-9(5-7-10)12(15)11-3-1-2-8-14-11/h1-8,12,15H/t12-/m0/s1
• InChI Key： ZFUPOFQRQNJDNS-LBPRGKRZSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](C1C=CC=CN=1)O

Computed Properties

• Exact Mass: 219.04500
• Monoisotopic Mass: 219.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.275
• Boiling Point: 364.335°C at 760 mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.614
• PSA: 33.12000
• LogP: 2.81670

(S)-(4-Chlorophenyl)(pyridin-2-yl)methanol Security Information

• Storage Condition：Sealed in dry,2-8°C